Cas no 1261739-82-5 (3-(Difluoromethyl)-2-(trifluoromethoxy)anisole)

• Product Name: 3-(Difluoromethyl)-2-(trifluoromethoxy)anisole
• CAS No: 1261739-82-5
• MF: C₉H₇F₅O₂
• MW: 242.142700433731
• CID: 4985862
• Update Time: 2025-06-08

3-(Difluoromethyl)-2-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-(trifluoromethoxy)anisole

• Inchi： 1S/C9H7F5O2/c1-15-6-4-2-3-5(8(10)11)7(6)16-9(12,13)14/h2-4,8H,1H3
• InChI Key： BEJIOHNZBLKPLX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5

Additional information on 3-(Difluoromethyl)-2-(trifluoromethoxy)anisole

Introduction to 3-(Difluoromethyl)-2-(trifluoromethoxy)anisole (CAS No. 1261739-82-5)

3-(Difluoromethyl)-2-(trifluoromethoxy)anisole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with the CAS number 1261739-82-5, is characterized by its unique structural features, which include the presence of both difluoromethyl and trifluoromethoxy substituents attached to an anisole backbone. These specific functional groups contribute to its distinct chemical properties and make it a valuable intermediate in the synthesis of various bioactive molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively explored in the development of novel therapeutic agents, where the incorporation of fluorine atoms can significantly improve pharmacokinetic profiles. Similarly, the trifluoromethoxy group is known for its electron-withdrawing effects, which can modulate the reactivity and electronic properties of adjacent functional moieties. Together, these substituents make 3-(Difluoromethyl)-2-(trifluoromethoxy)anisole a versatile building block for medicinal chemists.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for pharmaceutical applications. The ability of fluorine atoms to influence both the physical and chemical properties of molecules has made them indispensable in drug design. For instance, fluorine substitution can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding interactions with biological targets. These attributes are particularly relevant in the context of modern drug discovery, where optimizing pharmacokinetic and pharmacodynamic properties is crucial for achieving therapeutic efficacy.

The synthesis of 3-(Difluoromethyl)-2-(trifluoromethoxy)anisole involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the selective functionalization of anisole derivatives, followed by the introduction of fluorinated groups using advanced synthetic methodologies. These methods often employ transition metal catalysis and photochemical reactions to achieve high selectivity and yield. The precision required in these synthetic steps underscores the importance of advanced techniques in modern pharmaceutical chemistry.

One of the most compelling aspects of 3-(Difluoromethyl)-2-(trifluoromethoxy)anisole is its potential as a scaffold for drug discovery. Researchers have leveraged its structural framework to develop novel compounds with therapeutic potential across various disease areas. For example, studies have demonstrated its utility in generating inhibitors targeting enzymes involved in cancer metabolism. The combination of metabolic stability provided by the difluoromethyl group and electronic modulation by the trifluoromethoxy group allows for fine-tuning of molecular properties to optimize drug-like characteristics.

The impact of fluorinated compounds on medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures has led to numerous breakthroughs in drug development. By enhancing physicochemical properties such as solubility, stability, and bioavailability, fluorinated drugs have become increasingly prevalent in clinical practice. 3-(Difluoromethyl)-2-(trifluoromethoxy)anisole exemplifies this trend, as it serves as a key intermediate in synthesizing next-generation therapeutics.

In conclusion, 3-(Difluoromethyl)-2-(trifluoromethoxy)anisole (CAS No. 1261739-82-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition and functional groups make it a valuable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of fluorinated chemistry continues to evolve, compounds like this are poised to play an increasingly pivotal role in addressing unmet medical needs.